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Compound of Interest

Compound Name: 2-Fluoro-6-methoxyaniline

Cat. No.: B1297489 Get Quote

2-Fluoro-6-methoxyaniline: Key Chemical
Properties
2-Fluoro-6-methoxyaniline, a notable compound in organic synthesis, possesses a unique

molecular structure that makes it a valuable intermediate in the production of pharmaceuticals

and agrochemicals.[1][2] This technical overview details its fundamental chemical properties.

Molecular Formula and Weight
The chemical formula for 2-Fluoro-6-methoxyaniline is C7H8FNO.[1][3][4][5] Its molecular

weight is 141.14 g/mol .[1][3][4][5][6]

Property Value

Molecular Formula C7H8FNO[1][3][4][5]

Molecular Weight 141.14 g/mol [1][3][4][5][6]

CAS Number 446-61-7[1][3][4][5]

Physical and Chemical Properties
2-Fluoro-6-methoxyaniline is typically a clear, peach or khaki-colored, slightly viscous liquid.

[3][4][6] It has a boiling point of approximately 208 °C and a density of about 1.176 g/cm³.[3][4]
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[6]

This compound is utilized as a building block in the synthesis of more complex molecules due

to the strategic placement of its fluorine and methoxy groups on an aniline core.[1][2] The

presence of the fluorine atom can enhance metabolic stability and binding affinity in drug

design.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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